2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one

• IUPAC Name: 3-benzyl-5-cyclohexyl-2-prop-2-enylsulfanyl-5,6-dihydrobenzo[h]quinazolin-4-one
• InChI: InChI=1S/C28H30N2OS/c1-2-17-32-28-29-26-23-16-10-9-15-22(23)18-24(21-13-7-4-8-14-21)25(26)27(31)30(28)19-20-11-5-3-6-12-20/h2-3,5-6,9-12,15-16,21,24H,1,4,7-8,13-14,17-19H2
• InChI Key: KWQLHHKEKMZWLM-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC2=C(C(CC3=CC=CC=C32)C4CCCCC4)C(=O)N1CC5=CC=CC=C5
• Molecular Formula: C28H30N2OS
• Molecular Weight: 442.6 g/mol

Description

2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one has a number of interesting biochemical and physiological effects. For example, it has been found to induce apoptosis (programmed cell death) in certain types of cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one in lab experiments is its potential as a lead compound for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one. One area of interest is in further investigating its mechanism of action, which may help to identify new targets for the development of anticancer drugs. Another direction is in exploring its potential applications in other areas of scientific research, such as neuroscience or immunology. Additionally, studies could be conducted to optimize the compound's therapeutic potential and to develop more effective drug delivery methods.

Synthesis Methods

The synthesis of 2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one involves several steps. One common method involves the reaction of 2-aminobenzylamine with cyclohexanone in the presence of a catalyst to form the intermediate 2-(cyclohexylamino)benzylamine. This intermediate is then reacted with allylthiol and benzaldehyde to form the final product.

Scientific Research Applications

2-(allylthio)-3-benzyl-5-cyclohexyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been found to have activity against certain types of cancer cells, making it a potential candidate for the development of anticancer drugs.